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For Researchers, Scientists, and Drug Development Professionals

Abstract

4-oxobutyl acetate, also known as 4-acetoxybutyraldehyde, is a bifunctional organic molecule
bearing both an aldehyde and an ester moiety. This unique structural feature makes it a
potentially valuable building block in organic synthesis, particularly in the construction of more
complex molecules relevant to pharmaceutical and materials science. This document provides
a comprehensive technical overview of 4-oxobutyl acetate, including its chemical and physical
properties, synthesis, spectral characterization, and analytical methodologies. While direct
biological activity and specific applications in drug development are not extensively
documented in publicly available literature, this guide aims to consolidate the existing
knowledge and provide a foundation for future research and application development.

Chemical and Physical Properties

4-oxobutyl acetate is a relatively simple aliphatic molecule with the chemical formula CeH100s.
A summary of its key physical and chemical properties is presented in Table 1. Notably, there is
a discrepancy in the reported physical state, with some sources describing it as a white powder
and others implying a liquid state based on its boiling point. This may be due to its tendency to
polymerize or its state at different temperatures and purities.
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Property Value Reference
CAS Number 6564-95-0

Molecular Formula CeH1003 [1]
Molecular Weight 130.14 g/mol [1]

IUPAC Name 4-oxobutyl acetate [1]

4-acetoxybutyraldehyde,
Synonyms [1]
Butanal, 4-(acetyloxy)-

Boiling Point 59-60 °C at 1 Torr

Density 1.0612 g/cm3

White powder (conflicting
Appearance )
reports exist)

Synthesis of 4-oxobutyl acetate
Literature Synthesis

A historical synthesis of 4-oxobutyl acetate was reported in the Journal of the American
Chemical Society in 1948. While the full experimental details of this specific paper are not
readily accessible, the general approach to synthesizing such aldehyde esters often involves
the partial oxidation of a corresponding diol or the functional group manipulation of a related
starting material.

A plausible synthetic route, based on related transformations, is the oxidation of 4-acetoxy-1-
butanol. This precursor can be prepared by the mono-acetylation of 1,4-butanediol. The
subsequent selective oxidation of the primary alcohol to an aldehyde would yield 4-oxobutyl
acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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